Cas no 392293-04-8 (ethyl 4-2-({5-2-(4-methoxyphenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate)

• Product Name: ethyl 4-2-({5-2-(4-methoxyphenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate
• CAS No: 392293-04-8
• MF: C₂₂H₂₂N₄O₅S₂
• MW: 486.563882350922
• CID: 6198647
• PubChem ID: 3406367
• Update Time: 2025-05-25

ethyl 4-2-({5-2-(4-methoxyphenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-2-({5-2-(4-methoxyphenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate
• ethyl 4-[[2-[[5-[[2-(4-methoxyphenyl)acetyl]amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate
• 392293-04-8
• ethyl 4-(2-((5-(2-(4-methoxyphenyl)acetamido)-1,3,4-thiadiazol-2-yl)thio)acetamido)benzoate
• Oprea1_610387
• F0417-0263
• AKOS024576690
• ethyl 4-[2-({5-[2-(4-methoxyphenyl)acetamido]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamido]benzoate

• Inchi： 1S/C22H22N4O5S2/c1-3-31-20(29)15-6-8-16(9-7-15)23-19(28)13-32-22-26-25-21(33-22)24-18(27)12-14-4-10-17(30-2)11-5-14/h4-11H,3,12-13H2,1-2H3,(H,23,28)(H,24,25,27)
• InChI Key： FHNHSZRKUYOLEK-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC(CC2C=CC(=CC=2)OC)=O)S1)CC(NC1C=CC(C(=O)OCC)=CC=1)=O

Computed Properties

• Exact Mass: 486.10316216g/mol
• Monoisotopic Mass: 486.10316216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 173Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on ethyl 4-2-({5-2-(4-methoxyphenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate

Introduction to Ethyl 4-2-({5-2-(4-methoxyphenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate and Its Significance in Modern Chemical Research

Ethyl 4-2-({5-2-(4-methoxyphenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate, a compound with the CAS number 392293-04-8, represents a fascinating subject of study in the realm of chemical biology and pharmaceutical development. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in various therapeutic areas. The molecular framework of this compound incorporates multiple functional groups, including acetamido and sulfanyl moieties, which contribute to its unique chemical properties and reactivity.

The 1,3,4-thiadiazole core is a prominent feature in the structure of this compound. Thiadiazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 4-methoxyphenyl group further enhances the compound's pharmacological potential by introducing a hydrophobic region that can interact with biological targets. This combination of structural elements makes Ethyl 4-2-({5-2-(4-methoxyphenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate a promising candidate for further investigation in drug discovery.

Recent advancements in chemical biology have highlighted the importance of multifunctional compounds that can modulate multiple biological pathways simultaneously. Ethyl 4-2-({5-2-(4-methoxyphenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate fits well into this category. Its ability to interact with various biological targets suggests that it could be developed into a lead compound for the synthesis of novel therapeutics. For instance, studies have shown that thiadiazole derivatives can inhibit the activity of certain enzymes involved in cancer progression. The acetamido group in the molecule may also play a role in modulating enzyme activity by serving as a hinge-binding moiety.

In addition to its potential therapeutic applications, Ethyl 4-2-({5-2-(4-methoxyphenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate has been studied for its chemical properties. The sulfanyl group introduces a polar region that can enhance solubility and bioavailability. This is particularly important in pharmaceutical development, where drug solubility is a critical factor in determining efficacy. Furthermore, the benzoate moiety contributes to the stability of the compound under various conditions, making it suitable for long-term storage and transportation.

The synthesis of Ethyl 4-2-(5-(2-(4-methoxyphenyl)acetamido)-1H-pyrazolo[3',4':5',6']thiadiazole]-2-sulfanyl)acetamidobenzoate involves multiple steps and requires precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity. These techniques include catalytic hydrogenation, nucleophilic substitution reactions, and protection-deprotection strategies. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been crucial in characterizing the intermediate compounds and confirming the structure of the final product.

One of the most intriguing aspects of this compound is its potential role in modulating inflammatory responses. Inflammatory processes are central to many diseases, including autoimmune disorders and chronic inflammatory conditions. Studies have shown that thiadiazole derivatives can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). The acetamido group may also contribute to anti-inflammatory effects by interacting with specific binding sites on inflammatory cytokines.

The 4-methoxyphenyl group in Ethyl 4-(5-(2-(4-methoxyphenyl)acetamido)-1H-pyrazolo[3',4':5',6']thiadiazole]-2-sulfanyl)acetamidobenzoate has been found to enhance binding affinity to biological targets. This is due to its ability to form hydrophobic interactions with lipid rafts on cell membranes. Such interactions are crucial for drug delivery systems designed to target specific cellular compartments. Additionally, the presence of multiple functional groups allows for modifications that can improve pharmacokinetic properties.

Recent research has also explored the potential applications of this compound in neurodegenerative diseases. Thiadiazole derivatives have been shown to protect against oxidative stress and mitochondrial dysfunction, which are key pathological features of neurodegenerative disorders like Alzheimer's disease and Parkinson's disease. The sulfanyl group may contribute to these protective effects by scavenging reactive oxygen species (ROS). Furthermore, studies suggest that the benzoate moiety can enhance blood-brain barrier penetration, allowing the compound to reach affected brain regions more effectively.

The development of Ethyl 4-(5-(2-(4-methoxyphenyl)acetamido)-1H-pyrazolo[3',4':5',6']thiadiazole]-2-sulfanyl)acetamidobenzoate as a therapeutic agent also involves considerations of drug metabolism and excretion. The compound's stability under various physiological conditions is crucial for ensuring its efficacy once administered. Additionally, understanding how the body processes this compound is essential for optimizing dosing regimens and minimizing potential side effects.

In conclusion, Ethyl 4-(5-(2-(4-methoxyphenyl)acetamido)-1H-pyrazolo[3',4':5',6']thiadiazole]-2-sulfanyl)acetamidobenzoate is a multifunctional compound with significant potential in pharmaceutical research. Its unique molecular structure incorporates several functional groups that contribute to its biological activity and chemical properties. Recent studies have highlighted its potential applications in modulating inflammatory responses and protecting against neurodegenerative diseases. As research continues to uncover new therapeutic possibilities for this compound, it is likely to play an increasingly important role in drug discovery and development.